Cas no 1805365-49-4 (Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805365-49-4
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4873963
• Update Time: 2025-07-16

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)4-2-5(11)6(3-10)14-7(4)8(12)13/h2,8H,3H2,1H3
• InChI Key： VNNUPZAVYJCRQT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)OC)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805365-49-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805365-49-4, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of both bromomethyl and chloro substituents, along with a difluoromethyl group, make it an invaluable building block for medicinal chemists.

The< strong>pyridine-5-carboxylate moiety in this compound contributes to its versatility, allowing for further functionalization through various chemical transformations. These include nucleophilic substitution reactions, which can be leveraged to introduce diverse pharmacophores into the molecule. The< strong>bromomethyl group, in particular, is a reactive handle that facilitates the formation of carbon-carbon bonds, enabling the construction of more complex structures. This reactivity has been exploited in the development of novel drug candidates targeting a range of therapeutic areas.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for enzymes involved in cancer metabolism. One such enzyme is pyruvate kinase M2 (PKM2), which plays a critical role in glycolysis and is often overexpressed in tumor cells. Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate has been utilized as a key intermediate in the synthesis of potent PKM2 inhibitors. These inhibitors aim to disrupt tumor cell metabolism, thereby inhibiting tumor growth and proliferation. Preliminary studies have shown promising results in preclinical models, highlighting the potential of this compound as a lead molecule.

The< strong>difluoromethyl group is another critical feature of this compound that enhances its pharmacological properties. Difluorinated compounds are known to exhibit improved metabolic stability and binding affinity to biological targets. This has led to their widespread use in drug discovery programs. In the context of Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate, the difluoromethyl group contributes to the overall potency and selectivity of derived drug candidates. For instance, it has been incorporated into molecules designed to target Bruton's tyrosine kinase (BTK), an enzyme implicated in B-cell malignancies.

The< strong>3-chloro substituent on the pyridine ring further enhances the reactivity and selectivity of this intermediate. Chloro groups are well-known for their ability to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in synthetic organic chemistry and have been widely used to construct complex molecular architectures. The presence of both bromomethyl and chloro groups on the same molecule allows for sequential functionalization, providing chemists with greater flexibility in designing novel drug candidates.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and reduced side effects. Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate exemplifies how functionalized heterocycles can serve as valuable scaffolds for drug discovery. Its unique structural features have enabled the development of several promising lead compounds that are currently undergoing further optimization and preclinical evaluation.

In conclusion, Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805365-49-4) is a versatile intermediate with significant potential in modern pharmaceutical synthesis. Its combination of reactive handles and pharmacophoric elements makes it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and development.